![molecular formula C7H8N2O3 B3241525 2-(Methylamino)-4-nitrophenol CAS No. 14703-72-1](/img/structure/B3241525.png)
2-(Methylamino)-4-nitrophenol
Overview
Description
The description of a compound typically includes its molecular formula, structure, and other identifiers like CAS number. It may also include the compound’s role or use in industry or research .
Synthesis Analysis
This involves detailing the methods and conditions under which the compound can be synthesized. It may involve multiple steps, each with specific reactants and catalysts .Molecular Structure Analysis
This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the spatial arrangement of atoms in the compound .Chemical Reactions Analysis
This involves studying the reactions the compound undergoes, including its reactivity, the conditions needed for reactions, and the products formed .Physical And Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, and stability. Techniques like thermal analysis or viscosity measurements may be used .Scientific Research Applications
Environmental Monitoring and Treatment
Electrochemical Detection and Photodegradation : A study by Chakraborty et al. (2021) focused on the electrochemical detection and photodegradation of 4-Nitrophenol, a toxic water pollutant. They developed Ag2O-ZnO composite nanocones for this purpose, showing promising results in simultaneous detection and removal of 4-Nitrophenol from aqueous solutions (Chakraborty et al., 2021).
Air Quality and Health Impact Studies : Morville et al. (2006) investigated the atmospheric concentrations of phenols and nitrophenols, including 2-(Methylamino)-4-nitrophenol, to understand their spatial and geographical variations and the role of traffic in emissions. This research is vital for understanding the environmental and health impacts of these compounds (Morville et al., 2006).
Biodegradation for Environmental Decontamination : Bhushan et al. (2000) explored the chemotaxis and biodegradation of 3-Methyl-4-nitrophenol by Ralstonia sp. SJ98. This research is significant for environmental decontamination and bioremediation purposes, showcasing the ability of microorganisms to degrade toxic compounds like 3-Methyl-4-nitrophenol (Bhushan et al., 2000).
Analytical Chemistry and Detection
Spectroscopic Analysis and Molecular Modeling : Siva Priya et al. (2013) conducted FT-IR and FT-Raman spectra analysis of nitrophenol compounds and used molecular modeling for understanding the structure and behavior of these compounds. This research aids in the development of analytical methods for nitrophenols detection (Siva Priya et al., 2013).
Fluorescence-Based Detection : Han et al. (2019) developed a pH-mediated reversible fluorescence nanoswitch for the detection of 4-Nitrophenol. This innovative approach offers a simple and portable method for detecting hazardous wastes like 4-Nitrophenol, crucial for environmental monitoring (Han et al., 2019).
Advanced Material Science
Nanocatalysts for Environmental Applications : Balasubramanian et al. (2019) synthesized CoMnO3 nanosheets as an electrocatalyst for the sensitive detection of 4-nitrophenol. Their work highlights the role of advanced nanomaterials in detecting and mitigating environmental pollutants (Balasubramanian et al., 2019).
Nanoparticle-Decorated Carbon Nanotubes : Al-Kahtani et al. (2018) explored the use of gold nanoparticles decorated multiwalled carbon nanotubes for the reduction of 4-nitrophenol. This study contributes to developing new materials for environmental clean-up processes (Al-Kahtani et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(methylamino)-4-nitrophenol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O3/c1-8-6-4-5(9(11)12)2-3-7(6)10/h2-4,8,10H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQDUNHRRMXVVFW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=CC(=C1)[N+](=O)[O-])O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401307671 | |
Record name | 2-(Methylamino)-4-nitrophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401307671 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14703-72-1 | |
Record name | 2-(Methylamino)-4-nitrophenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14703-72-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Methylamino)-4-nitrophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401307671 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.